2-(2-Ethyl-benzoyl)-cyclohexanecarboxylic acid

Specification

• Molecular Formula: C16H20O3
• Molecular Weight: 260.33 g/mol
• IUPAC Name: 2-(2-ethylbenzoyl)cyclohexane-1-carboxylic acid
• Standard InChI: InChI=1S/C16H20O3/c1-2-11-7-3-4-8-12(11)15(17)13-9-5-6-10-14(13)16(18)19/h3-4,7-8,13-14H,2,5-6,9-10H2,1H3,(H,18,19)
• Standard InChI Key: TVZQNSPGNBIDLO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1C(=O)C2CCCCC2C(=O)O

Introduction

Structural and Physicochemical Properties

Molecular Architecture

2-(2-Ethyl-benzoyl)-cyclohexanecarboxylic acid features a cyclohexane backbone with two functional groups: a carboxylic acid (-COOH) at one position and a 2-ethylbenzoyl (-COC₆H₄C₂H₅) group at another. The cyclohexane ring adopts a chair conformation, minimizing steric strain, while the 2-ethylbenzoyl moiety introduces aromaticity and bulkiness, influencing both reactivity and stereochemical outcomes. The compound’s chirality arises from the asymmetric carbon at the benzoyl attachment point, resulting in two enantiomers: (R)- and (S)-configurations.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₁₆H₂₀O₃
Molecular Weight	260.33 g/mol
Predicted pKa (COOH)	~4.3–5.5 (analogous compounds)
Chirality	Yes (two enantiomers)
Solubility	Low in water; soluble in DMSO

Acid-Base Behavior

The carboxylic acid group confers acidic properties, with a pKa estimated between 4.3 and 5.5 based on comparisons to cis-cyclohexane-1,2-dicarboxylic acid (pKa₁ = 4.34, pKa₂ = 6.76). This acidity facilitates deprotonation under basic conditions, enabling salt formation or nucleophilic reactions. The ethylbenzoyl group, being electron-withdrawing, slightly enhances the acidity of the adjacent carboxylic acid compared to unsubstituted cyclohexanecarboxylic acids.

Synthesis and Optimization

Conventional Synthesis Route

The primary synthesis involves a nucleophilic acyl substitution between 2-ethylbenzoyl chloride and cyclohexane-1-carboxylic acid in the presence of a base such as pyridine or triethylamine. The base neutralizes HCl generated during the reaction, driving the equilibrium toward product formation.

Reaction Scheme:
Cyclohexane-1-carboxylic acid + 2-Ethylbenzoyl chloride → 2-(2-Ethyl-benzoyl)-cyclohexanecarboxylic acid + HCl

Typical Conditions:

• Solvent: Dichloromethane or THF

• Temperature: 0–25°C

• Yield: 60–75% (optimized)

Asymmetric Synthesis Strategies

Recent advances in heterogeneous catalysis, as demonstrated in the hydrogenation of analogous 2-methylbenzoyl derivatives, suggest pathways to enantiomerically pure forms of the compound. For example, rhodium catalysts supported on alumina achieve diastereomeric excess (de) values up to 96% by leveraging steric effects from chiral auxiliaries like pyroglutamates. Computational modeling reveals that the carbonyl group of such auxiliaries shields one face of the aromatic ring, directing hydrogen adsorption to the unshielded face and enabling cis-selective hydrogenation.

Table 2: Catalytic Hydrogenation Parameters for Analogous Compounds

Catalyst	Support	Temperature	Pressure	de (%)
Rh	Al₂O₃	25°C	5 MPa	96
Ru	Activated Carbon	25°C	5 MPa	85

Reactivity and Derivative Formation

Oxidation Reactions

The benzylic position adjacent to the carbonyl group is susceptible to oxidation, forming ketones or hydroxylated derivatives. For instance, treatment with KMnO₄ under acidic conditions yields 2-(2-ethylbenzoyl)cyclohexanone, a precursor for further functionalization.

Nucleophilic Acyl Substitutions

The carboxylic acid group participates in esterification and amidation. Reaction with ethanol under Fischer conditions produces the ethyl ester, while coupling with amines via carbodiimide chemistry generates amides. These derivatives are pivotal in drug discovery, enabling modulation of solubility and bioavailability.

Example Reaction:
2-(2-Ethyl-benzoyl)-cyclohexanecarboxylic acid + SOCl₂ → Acid chloride → Reaction with amine → Amide derivative

Applications in Pharmaceutical Research

Intermediate in Drug Synthesis

The compound’s chiral centers and bifunctional groups make it a versatile building block. For example, reductive etherification of similar cyclohexanecarboxylic acid derivatives has been employed to synthesize VLA-4 antagonists, highlighting its potential in anti-inflammatory drug development.

Role in Asymmetric Catalysis

The ethylbenzoyl moiety’s steric bulk aids in inducing chirality during catalytic processes. By analogy to methods used for 2-methylcyclohexanecarboxylic acids, enantioselective hydrogenation of prochiral precursors using Rh or Ru catalysts could yield optically active forms of the compound for use in enantiopure pharmaceuticals.

Comparison with Structural Analogs

Benzoyl-Substituted Compounds

Compared to 2-methylbenzoyl derivatives, the ethyl group provides greater steric hindrance, potentially improving selectivity in catalytic reactions but complicating synthetic accessibility.